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Compound of Interest

Compound Name: 2-Acetylfluorene

Cat. No.: B1664035 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed standard operating procedure (SOP) for the safe handling of

2-Acetylfluorene in a laboratory setting. Adherence to these guidelines is crucial to minimize

risk and ensure a safe working environment.

Hazard Identification and Risk Assessment
2-Acetylfluorene is a light yellow crystalline powder.[1] While there is no conclusive evidence

to classify it as a carcinogen, it is crucial to handle it with caution due to its chemical structure

and potential for adverse health effects.[1] It is considered harmful if swallowed and may cause

skin, eye, and respiratory irritation.[2]

Summary of Hazards:

Acute Toxicity (Oral): Harmful if swallowed.[2][3]

Skin Irritation: Causes skin irritation.[2]

Eye Irritation: Causes serious eye irritation.[2]

Respiratory Irritation: May cause respiratory tract irritation.[1][2]
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The following table summarizes key quantitative data for 2-Acetylfluorene.

Property Value Reference

Chemical Formula C₁₅H₁₂O [4]

Molecular Weight 208.26 g/mol [2][5]

CAS Number 781-73-7 [4][6]

Appearance Light yellow crystalline powder [1]

Melting Point 128-129 °C [4][5][6]

Boiling Point Not determined

Solubility
Soluble in ethanol and

acetone.[1]
[1]

Stability
Stable under normal

temperatures and pressures.
[1]

Incompatibilities Strong oxidizing agents.[1] [1]

Hazard Statements H302, H315, H319 [4]

Engineering Controls
To minimize exposure to 2-Acetylfluorene, the following engineering controls should be

implemented:

Ventilation: All work with 2-Acetylfluorene powder must be conducted in a certified chemical

fume hood to minimize inhalation of dust.[3]

Designated Area: Establish a designated area for handling 2-Acetylfluorene to prevent

cross-contamination. This area should be clearly marked.

Eye Wash and Safety Shower: A safety shower and eyewash station must be readily

accessible in the work area.[7]

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling 2-Acetylfluorene:

Eye and Face Protection: Chemical safety goggles are required. A face shield should be

worn when there is a risk of splashing.[1][3]

Skin Protection: A lab coat, long pants, and closed-toe shoes are required.[8]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.[1][3] Gloves should

be inspected for integrity before use and changed frequently.

Respiratory Protection: For operations that may generate significant dust, a NIOSH-

approved respirator with a particulate filter (e.g., N95) should be used.[5][9]

Experimental Protocols: Safe Handling and Use
5.1. Preparation and Weighing:

Don the appropriate PPE as described in Section 4.

Perform all manipulations of solid 2-Acetylfluorene within a chemical fume hood.

To minimize dust generation, handle the powder gently.

Use a disposable weighing paper or a tared container for weighing.

Clean the balance and surrounding area with a damp cloth after weighing to remove any

residual powder. Dispose of the cloth as hazardous waste.

5.2. Solution Preparation:

In a chemical fume hood, add the weighed 2-Acetylfluorene to the solvent in a suitable

container.

Cap the container and mix by swirling or using a magnetic stirrer. Avoid heating, as this may

increase the vapor pressure.

Ensure the container is clearly labeled with the chemical name, concentration, and hazard

information.
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5.3. General Use:

Keep containers of 2-Acetylfluorene closed when not in use.[1]

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling, even if gloves were worn.[3][8]

Do not eat, drink, or smoke in the laboratory.[3]

Storage Requirements
Store 2-Acetylfluorene in a tightly sealed container in a cool, dry, and well-ventilated area.

[1][4]

Keep it away from strong oxidizing agents and sources of ignition.[1]

Ensure the storage area is clearly labeled.

Spill and Emergency Procedures
7.1. Spill Response:

Small Spills (in a fume hood):

Wearing appropriate PPE, gently sweep up the spilled solid using a dustpan and brush,

avoiding dust generation.

Place the collected material in a sealed, labeled container for hazardous waste disposal.

Clean the spill area with a damp cloth and dispose of the cloth as hazardous waste.

Large Spills (outside a fume hood):

Evacuate the area and prevent entry.

Alert your supervisor and the institutional safety office.

Avoid breathing dust.
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Cleanup should be performed by trained personnel with appropriate respiratory protection.

7.2. First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[1][3]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes.[3] Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3]

Waste Disposal
All waste materials containing 2-Acetylfluorene, including contaminated labware, PPE, and

spill cleanup materials, must be disposed of as hazardous waste.

Collect waste in a clearly labeled, sealed container.

Follow all institutional and local regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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